Cas no 108061-44-5 (9H-Pyrido[3,4-b]indole,1-(1H-pyrrol-2-yl)-)

• Product Name: 9H-Pyrido[3,4-b]indole,1-(1H-pyrrol-2-yl)-
• CAS No: 108061-44-5
• MF: C₁₅H₁₁N₃
• MW: 233.267942667007
• CID: 150808
• Update Time: 2024-03-06

9H-Pyrido[3,4-b]indole,1-(1H-pyrrol-2-yl)- Chemical and Physical Properties

Names and Identifiers

• 9H-Pyrido[3,4-b]indole,1-(1H-pyrrol-2-yl)-
• 1-(Pyrrol-2-yl)-b-carboline
• Neoeudistomin 1
• Neoeudistomine 1
• 9H-Pyrido[3,4-b]indole, 1-(1H-pyrrol-2-yl)-

• Inchi： 1S/C15H11N3/c1-2-5-12-10(4-1)11-7-9-17-15(14(11)18-12)13-6-3-8-16-13/h1-9,16,18H
• InChI Key： XSYQJIZINOUDHV-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C2C=CN=C(C3=CC=CN3)C1=2

Computed Properties

• Exact Mass: 233.09543

Experimental Properties

• Density: 1.349±0.06 g/cm3(Predicted)
• Boiling Point: 547.5±35.0 °C(Predicted)
• PSA: 44.47
• pka: 15.85±0.40(Predicted)